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Compound of Interest

Compound Name: EPZ015666

Cat. No.: B15602598

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like EPZ015666, a potent and selective PRMT5 inhibitor, are
paramount to ensuring laboratory safety and environmental protection. Adherence to
established protocols is critical for maintaining a safe laboratory environment and complying
with regulatory standards for chemical waste management. This guide provides essential, step-
by-step information for the safe disposal of EPZ015666.

Understanding the Compound: Key Data

A summary of essential quantitative data for EPZ015666 is provided below for quick reference.

Property Value

Molecular Formula C20H25Ns03

Molecular Weight 383.44 g/mol

CAS Number 1616391-65-1

Physical State Solid

Solubility Soluble in DMSO and ethanol
Storage Temperature -20°C

Step-by-Step Disposal Protocol
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The disposal of EPZ015666 should be managed as hazardous waste. On-site treatment should
not be attempted unless conducted by trained personnel in a controlled environment with
appropriate equipment. The primary and recommended method for disposal is through a
licensed and approved hazardous waste disposal facility.

1. Waste Segregation and Collection:

e Solid Waste: All solid waste contaminated with EPZ015666, including residual powder,
weighing papers, contaminated personal protective equipment (PPE) such as gloves and lab
coats, and bench paper, must be collected in a designated, leak-proof, and clearly labeled
hazardous waste container. The container must be compatible with the chemical and kept
sealed to prevent any release.

» Liquid Waste: Solutions containing EPZ015666 should be collected in a dedicated, sealed,
and compatible waste container. Do not mix this waste with other, incompatible waste
streams.

e Sharps: Any sharps, such as needles or blades, contaminated with EPZ015666 must be
disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Container Labeling:

Proper labeling of hazardous waste containers is crucial for safety and regulatory compliance.
The label must include:

e The words "Hazardous Waste"

e The full chemical name: "EPZ015666"

e The CAS Number: "1616391-65-1"

o Appropriate hazard pictograms (e.g., for toxicity, environmental hazard).

e The date of waste accumulation.

e The name and contact information of the responsible researcher or laboratory.

3. Storage of Hazardous Waste:
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Store the sealed and labeled waste containers in a designated, well-ventilated, and secure
hazardous waste accumulation area. This area should be away from general laboratory traffic
and incompatible materials to prevent accidental spills or reactions.

4. Empty Container Disposal:

Containers that held EPZ015666 must be triple-rinsed with a suitable solvent (e.g., ethanol or
another solvent in which EPZ015666 is soluble). The rinsate from this process is considered
hazardous waste and must be collected and disposed of accordingly.[1] After triple-rinsing, the
container may be disposed of as regular non-hazardous waste, provided all labels are removed
or defaced.[1]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste. Provide the EHS department with a complete inventory of the
waste, including the chemical name and quantity.[2]

Spill Management Protocol
In the event of a spill of EPZ015666, the following steps should be taken immediately:

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
of the spill.

 Isolate the Area: Secure the area to prevent unauthorized entry.
o Report: Notify your laboratory supervisor and your institution's EHS department at once.[2]
¢ Cleanup (Only if trained and equipped):

o For small spills of solid material, carefully sweep up the powder, avoiding the creation of
dust, and place it in a labeled hazardous waste container.[3]

o For liquid spills, use an appropriate absorbent material from a chemical spill kit.[2]

o All materials used for cleanup must be disposed of as hazardous waste.[2][3]
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Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of EPZ015666.
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Caption: Disposal workflow for EPZ015666.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of EPZ015666, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific safety and disposal guidelines, as they may have
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of EPZ015666: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602598#epz015666-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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